Cas no 1284268-99-0 (N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product name: N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1284268-99-0
• MF: C₂₁H₁₄Cl₂N₄O
• MW: 409.268062114716
• CID: 6321975

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(2,4-dichlorobenzylidene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2,4-dichlorophenyl)methylidene]-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-naphthalenyl)-, (2E)-2-[(2,4-dichlorophenyl)methylene]hydrazide

• Inchi： 1S/C21H14Cl2N4O/c22-17-8-7-16(18(23)10-17)12-24-27-21(28)20-11-19(25-26-20)15-6-5-13-3-1-2-4-14(13)9-15/h1-12H,(H,25,26)(H,27,28)/b24-12+
• InChI Key： QASFLUHEJNWIDY-WYMPLXKRSA-N
• SMILES： N1C(C2=CC=C3C(=C2)C=CC=C3)=CC(C(N/N=C/C2=CC=C(Cl)C=C2Cl)=O)=N1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284268-99-0): A Comprehensive Overview

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284268-99-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide is composed of a pyrazole core linked to a naphthalene moiety and a dichlorophenyl group through a methylidene bridge. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various therapeutic applications.

Recent research has highlighted the potential of N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide in the treatment of various diseases. One notable area of interest is its anti-inflammatory activity. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide have also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development into drug formulations. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile in animal models.

The synthesis of N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The typical synthetic route involves the condensation of 3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide with (E)-N'-(2,4-dichlorobenzylidene)hydrazine in the presence of an appropriate solvent and catalyst. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In conclusion, N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284268-99-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.